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Compound of Interest

Compound Name: Physcion 8-glucoside

Cat. No.: B150473

An In-Depth Technical Guide to Physcion 8-O-3-D-glucopyranoside for Researchers and Drug
Development Professionals

Introduction

Physcion 8-O-B-D-glucopyranoside (PG) is a naturally occurring anthraquinone glycoside that
has garnered significant attention within the scientific community.[1][2] As a bioactive
constituent isolated from various medicinal plants, including Rumex japonicus Houtt and the
roots of Chinese rhubarb (Rheum officinale), it represents a promising candidate for therapeutic
development.[3][4] Unlike its aglycone form, physcion, the glycosidic moiety of PG significantly
influences its solubility and pharmacokinetic profile. Emerging research has illuminated its
diverse pharmacological activities, ranging from anti-inflammatory and anti-sepsis properties to
potent anti-cancer effects with minimal adverse effects reported.[1][2][5] This guide provides a
comprehensive technical overview of Physcion 8-O-3-D-glucopyranoside, synthesizing current
knowledge on its chemical properties, biological mechanisms, and essential experimental
protocols to support its investigation and application in a research and drug development
context.

Core Chemical and Physical Identity

Accurate identification is the cornerstone of reproducible research. Physcion 8-O-3-D-
glucopyranoside is a derivative of physcion, an anthraquinone, where a 3-D-glucopyranosyl
unit is attached at the C-8 position via an O-glycosidic bond. It is important for researchers to
note that while the CAS number 23451-01-6 is most consistently associated with this specific
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isomer in commercial and research databases, other CAS numbers, such as 26296-54-8, may
be used for closely related isomers or in different databases; careful verification is always
recommended.[3][6][7][8]

Key Properties Summary

The fundamental physicochemical properties of Physcion 8-O-f3-D-glucopyranoside are
summarized below. These parameters are critical for designing experimental conditions,
including solvent selection for assays and formulation development.

Property Value Source(s)
CAS Number 23451-01-6 [3][9][10]
Molecular Formula C22H22010 [B1[7][10]
Molecular Weight 446.40 g/mol [3B197[11]

Light yellow to yellow
Appearance _ [31[8]
solid/powder

Melting Point 235°C [41[8]

Soluble in DMSO, Methanol,
Solubility Ethanol; Slightly soluble in [4181112][13]
water.

Biological Activities and Mechanisms of Action

Physcion 8-O-f3-D-glucopyranoside exerts a wide spectrum of biological effects, with its anti-
cancer and anti-inflammatory activities being the most extensively studied.[1][2] Understanding
the underlying mechanisms is crucial for identifying potential therapeutic targets and designing
robust in-vitro and in-vivo studies.

Anti-Cancer Activity

The anti-neoplastic properties of PG are multifaceted, involving the regulation of numerous
cellular signaling pathways that govern cell proliferation, survival, and metastasis.[1][2]
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« Induction of Apoptosis and Cell Cycle Arrest: Studies have demonstrated that PG can induce
apoptosis (programmed cell death) and cause cell cycle arrest in various cancer cell lines,
including non-small cell lung cancer (NSCLC) and ovarian cancer.[3][14] This is a critical
mechanism for eliminating malignant cells.

e Modulation of Signaling Pathways: PG has been shown to upregulate Peroxisome
Proliferator-Activated Receptor y (PPARY), a nuclear receptor that plays a role in tumor
suppression.[14] The activation of PPARy by PG is a key event leading to its anti-tumor
effects in NSCLC cells.[14]

» MicroRNA Regulation: In ovarian cancer models, PG has been found to exhibit anti-growth
and anti-metastatic activities by downregulating miR-25, a microRNA implicated in cancer
progression.[3][9]

The diagram below illustrates the established mechanism of PG in non-small cell lung cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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